Cas no 2580095-45-8 (tert-butyl (2S)-6-amino-2-hydroxyhexanoate)

• Product Name: tert-butyl (2S)-6-amino-2-hydroxyhexanoate
• CAS No: 2580095-45-8
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5657953
• PubChem ID: 165887327
• Update Time: 2025-10-29

tert-butyl (2S)-6-amino-2-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• 2580095-45-8
• EN300-27726853
• tert-butyl (2S)-6-amino-2-hydroxyhexanoate

• Inchi： 1S/C10H21NO3/c1-10(2,3)14-9(13)8(12)6-4-5-7-11/h8,12H,4-7,11H2,1-3H3/t8-/m0/s1
• InChI Key： CSSODSCCWLNGOG-QMMMGPOBSA-N
• SMILES： O(C([C@H](CCCCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl (2S)-6-amino-2-hydroxyhexanoate

Introduction to tert-butyl (2S)-6-amino-2-hydroxyhexanoate (CAS No. 2580095-45-8)

tert-butyl (2S)-6-amino-2-hydroxyhexanoate (CAS No. 2580095-45-8) is a chiral compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and biotechnology industries. This compound is characterized by its unique structural features, which include an amino group, a hydroxyl group, and a tert-butyl ester moiety. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl (2S)-6-amino-2-hydroxyhexanoate can be represented as follows: the central carbon atom is bonded to a hydroxyl group and an amino group, while the tert-butyl ester group is attached to the carboxylic acid moiety. This arrangement imparts specific stereochemical properties that are crucial for its biological activity and synthetic utility.

In the context of pharmaceutical research, tert-butyl (2S)-6-amino-2-hydroxyhexanoate has been explored as a precursor for the synthesis of peptides and proteins. Its chiral nature ensures that the resulting products have the correct stereochemistry, which is essential for their biological function. Recent studies have demonstrated that this compound can be efficiently converted into various bioactive peptides through selective enzymatic or chemical reactions.

One of the key applications of tert-butyl (2S)-6-amino-2-hydroxyhexanoate is in the development of drugs targeting metabolic disorders. For instance, researchers have utilized this compound to synthesize analogs of hormones and signaling molecules involved in glucose metabolism. These analogs have shown promising results in preclinical studies, indicating their potential as therapeutic agents for conditions such as diabetes and obesity.

The synthesis of tert-butyl (2S)-6-amino-2-hydroxyhexanoate typically involves several steps, including the protection of functional groups, stereoselective addition reactions, and final deprotection. Advanced synthetic methods, such as asymmetric catalysis and organocatalysis, have been employed to achieve high yields and enantiomeric purity. These techniques not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

In addition to its role in drug development, tert-butyl (2S)-6-amino-2-hydroxyhexanoate has also found applications in the field of materials science. Its unique combination of functional groups makes it suitable for use in the preparation of biodegradable polymers and other advanced materials. For example, researchers have used this compound to synthesize polyesters with tailored properties for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The safety profile of tert-butyl (2S)-6-amino-2-hydroxyhexanoate has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, tert-butyl (2S)-6-amino-2-hydroxyhexanoate (CAS No. 2580095-45-8) is a versatile chiral compound with a wide range of applications in pharmaceuticals, biotechnology, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers working on the development of new drugs and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.